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Compound of Interest

Compound Name: 4-Bromo-2,5-difluoronitrobenzene

Cat. No.: B065052

An In-depth Technical Guide to 4-Bromo-2,5-difluoronitrobenzene

This guide provides a comprehensive overview of the chemical and physical properties,
synthesis, reactivity, and applications of 4-Bromo-2,5-difluoronitrobenzene, a key
intermediate in various industrial and research sectors. The information is intended for
researchers, scientists, and professionals in drug development and material science.

Core Chemical Properties

4-Bromo-2,5-difluoronitrobenzene is a fluorinated aromatic compound recognized for its
unique reactivity, making it a valuable building block in chemical synthesis. Its key physical and
chemical properties are summarized below.

Table 1: Physicochemical Properties of 4-Bromo-2,5-difluoronitrobenzene
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Property Value Reference(s)
CAS Number 167415-27-2 [1][2]
Molecular Formula CeH2BrF2NO2 [11[2][3]
Molecular Weight 237.99 g/mol [11[2]
Light yellow to light
Appearance orange/green [1]
solid/powder/crystal
Melting Point 55-60 °C [1][4]
Purity =>98% (GC) [1]

| Synonyms | 1-Bromo-2,5-difluoro-4-nitrobenzene |[1][4] |

Table 2: Spectroscopic Data for 4-Bromo-2,5-difluoronitrobenzene

Spectrum

IH-NMR

Parameters

400 MHz, CDCls

Chemical Shifts (0)
| Coupling Reference(s)
Constants (J)

6 7.59 (dd, J=9.5
and 5.5 Hz, 1H),
7.89 (dd, J=7.3 and
6.5 Hz, 1H)

[5]

| 19F-NMR | 376 MHz, CDCls | & -120.1 (d, J=15.2 Hz, 1F), -107.9 (d, J=15.2 Hz, 1F) |[5] |

Synthesis and Experimental Protocols

The primary synthesis route for 4-Bromo-2,5-difluoronitrobenzene involves the nitration of

2,5-difluorobromobenzene.

Experimental Protocol: Nitration of 2,5-
difluorobromobenzene[7]
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Materials:

e 2,5-difluorobromobenzene (also known as 2-bromo-1,4-difluorobenzene)

o Concentrated sulfuric acid (H2SOa)

e 69% Nitric acid (HNOs)

¢ Dichloroethane

e Ice

o Ether

o Saturated aqueous sodium bicarbonate solution (NaHCO3)

e Saturated saline solution

¢ Anhydrous magnesium sulfate (MgSOQOa)

« Silica gel for column chromatography

o Hexane/Chloroform (4:1) eluent

Procedure:

e Preparation of Nitrating Mixture: Cool concentrated sulfuric acid (57 mL) in an ice bath.
Slowly add 69% nitric acid (25.5 g, 279 mmol) dropwise over 25 minutes while maintaining
the low temperature.

 Nitration Reaction: Dissolve 2-bromo-1,4-difluorobenzene (50 g, 254 mmol) in
dichloroethane (125 mL). Add this solution dropwise to the cold nitrating mixture over 1.5
hours.

o Reaction Completion: After the addition is complete, allow the mixture to warm to room
temperature and continue stirring for 2 hours.
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Work-up: Slowly pour the reaction mixture into ice water (500 g). Extract the aqueous layer
with ether (2 x 300 mL).

Washing: Combine the organic extracts and wash sequentially with water (300 mL),
saturated aqueous sodium bicarbonate solution (300 mL), and saturated saline solution (300
mL).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate.
Remove the solvent by distillation under reduced pressure.

Purification: Purify the crude product by silica gel column chromatography using a
hexane/chloroform (4:1) mixture as the eluent. This yields 1-bromo-2,5-difluoro-4-
nitrobenzene as a pale yellow solid (56 g, 93% yield).
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Workflow for the Synthesis of 4-Bromo-2,5-difluoronitrobenzene
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Synthesis Workflow Diagram
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Chemical Reactivity and Applications

The unique arrangement of functional groups—a bromine atom, two fluorine atoms, and a nitro
group—on the benzene ring gives 4-Bromo-2,5-difluoronitrobenzene its characteristic
reactivity and versatility as a chemical intermediate.

Reactivity Profile

The compound's reactivity is dominated by the strong electron-withdrawing nature of the nitro
group. This effect activates the aromatic ring, making it susceptible to Nucleophilic Aromatic
Substitution (SNAr) reactions.[6] In these reactions, the bromine atom serves as an effective
leaving group, allowing for its displacement by a wide range of nucleophiles. This property is
fundamental to its role as a building block for more complex molecules. Other possible
transformations include cross-coupling reactions and the reduction of the nitro group to an

4-Bromo-2,5-difluoronitrobenzene Nucleophile (Nu~)

+ Nu~ (Attack)

amine.

Meisenheimer Complex
(Anionic Intermediate)

- Br~ (Loss of Leaving Group)

Substituted Product
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Nucleophilic Aromatic Substitution (SyAr) Pathway

Key Applications

4-Bromo-2,5-difluoronitrobenzene is a crucial intermediate in several high-value chemical
industries.

o Pharmaceuticals: It is widely used in the synthesis of Active Pharmaceutical Ingredients
(APIs).[1] The incorporation of fluorine atoms can enhance a drug's metabolic stability,
bioavailability, and efficacy. It serves as a precursor for developing novel anti-cancer agents
and antibiotics.[1]

e Agrochemicals: The compound is instrumental in creating new generations of herbicides,
insecticides, and fungicides, contributing to improved crop protection.[6]

o Material Science: Its distinct electronic properties make it suitable for formulating advanced
materials, including specialized polymers, coatings, liquid crystals, and organic
semiconductors for optoelectronic applications.[1][6]

» Organic Synthesis: It is a versatile building block that allows chemists to introduce specific
functional groups and construct complex molecular architectures.[1]
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Core Application Areas

Safety and Handling
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4-Bromo-2,5-difluoronitrobenzene is classified as a hazardous substance and requires
careful handling.

Table 3: GHS Hazard Classifications

Hazard Class Category Statement Reference(s)

H302: Harmful if

Acute Toxicity, Oral Category 4 [7][8]
swallowed
Skin H315: Causes skin
: - Category 2 N [71181[°]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
o Category 2 N [71[81[°]
Damage/Irritation eye irritation

: e H317: May cause an
Skin Sensitization Category 1 o _
allergic skin reaction

Specific Target Organ
o ] H335: May cause
Toxicity (Single Category 3 ) o [7119]
respiratory irritation
Exposure)

| Specific Target Organ Toxicity (Repeated Exposure) | Category 2 | H373: May cause damage
to organs through prolonged or repeated exposure |[7] |

Handling and Storage Recommendations:

o Engineering Controls: Use only under a chemical fume hood or in a well-ventilated area.
Ensure eyewash stations and safety showers are readily accessible.[7][9]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety
goggles, and lab clothing to prevent skin and eye contact.[3]

o Handling Practices: Avoid the formation and inhalation of dust.[9] Do not eat, drink, or smoke
when using this product. Wash hands and any exposed skin thoroughly after handling.[8]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 4-Bromo-2,5-difluoronitrobenzene [aromalake.com]

3. PubChemlLite - 4-bromo-2,5-difluoronitrobenzene (C6H2BrF2NO2)
[pubchemlite.lcsb.uni.lu]

. chemwhat.com [chemwhat.com]

. 4-BROMO-2,5-DIFLUORONITROBENZENE | 167415-27-2 [chemicalbook.com]
. hbinno.com [nbinno.com]

. WERCS Studio - Application Error [assets.thermofisher.com]

. fishersci.com [fishersci.com]

°
(] [00] ~ (o2} (621 iy

. cdnisotopes.com [cdnisotopes.com]

 To cite this document: BenchChem. [4-Bromo-2,5-difluoronitrobenzene chemical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065052#4-bromo-2-5-difluoronitrobenzene-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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